Cas no 90221-61-7 (2-bromo-3-hydroxy-4-methoxybenzoic acid)

• Product Name: 2-bromo-3-hydroxy-4-methoxybenzoic acid
• CAS No: 90221-61-7
• MF: C₈H₇BrO₄
• MW: 247.042782068253
• CID: 4300326
• PubChem ID: 67928341
• Update Time: 2025-04-24

2-bromo-3-hydroxy-4-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-bromo-3-hydroxy-4-methoxy-
• 2-bromo-3-hydroxy-4-methoxybenzoic acid
• SCHEMBL9787573
• EN300-1897264
• 90221-61-7

• Inchi： 1S/C8H7BrO4/c1-13-5-3-2-4(8(11)12)6(9)7(5)10/h2-3,10H,1H3,(H,11,12)
• InChI Key： BLPJGXHDVJKZOA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(OC)C(O)=C1Br

Computed Properties

• Exact Mass: 245.95277Da
• Monoisotopic Mass: 245.95277Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Methoxybenzoic acids and derivatives